Cas no 1806941-47-8 (4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile
• CAS No: 1806941-47-8
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4887948
• Update Time: 2025-06-09

4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile

• Inchi： 1S/C9H8F2N2O2/c1-15-9-5(2-3-12)6(8(10)11)4-7(14)13-9/h4,8H,2H2,1H3,(H,13,14)
• InChI Key： SHKYOLKFMVSBEA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1CC#N)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: -0.2
• Topological Polar Surface Area: 62.1

Additional information on 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile

Professional Introduction to 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile (CAS No. 1806941-47-8)

4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1806941-47-8, possesses a unique molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethyl and hydroxy functional groups, along with the methoxy and acetonitrile substituents, contributes to its versatility and reactivity, making it a promising candidate for further exploration in drug discovery and development.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many pharmaceutical agents due to its ability to interact with biological targets effectively. The difluoromethyl group, in particular, has been widely studied for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly relevant in the design of small-molecule inhibitors and agonists targeting various therapeutic pathways.

In recent years, there has been a surge in research focused on developing novel treatments for complex diseases such as cancer, inflammation, and neurodegenerative disorders. The hydroxy and methoxy functional groups in 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile provide opportunities for further derivatization, allowing chemists to tailor the compound's properties for specific biological applications. For instance, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecule-receptor binding, while the methoxy group can influence electronic distribution and lipophilicity.

The acetonitrile moiety at the 3-position of the pyridine ring adds another layer of complexity to the compound's reactivity. Acetonitrile is known to be a good leaving group in nucleophilic substitution reactions, making it useful for constructing more complex molecular architectures through functional group transformations. This characteristic has made 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile a valuable building block in synthetic organic chemistry.

Recent studies have highlighted the potential of this compound in the development of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease progression. The combination of the difluoromethyl, hydroxy, and methoxy groups provides a favorable pharmacophore for designing molecules that can selectively inhibit aberrant kinase activity. Preliminary computational studies have suggested that derivatives of this compound may exhibit high binding affinity to ATP-binding pockets of kinases, making them promising candidates for further experimental validation.

In addition to its applications in oncology, 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile has shown promise in the field of anti-inflammatory research. Inflammation is a key pathological process underlying many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The structural features of this compound allow it to interact with various inflammatory mediators and enzymes, potentially leading to the development of novel anti-inflammatory agents.

The synthesis of 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and protecting group strategies are often employed to construct the desired molecular framework efficiently. The availability of high-quality starting materials and well-established synthetic protocols are crucial for achieving reproducible results.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes and receptors through enzyme inhibition assays and molecular docking simulations. These studies have provided valuable insights into the compound's binding mode and potential mechanisms of action. In vivo studies have further explored its efficacy and safety profiles in animal models of disease, paving the way for future clinical investigations.

The growing interest in green chemistry has also influenced the approach to synthesizing 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile. Researchers are increasingly adopting sustainable practices such as catalytic methods, solvent-free reactions, and microwave-assisted synthesis to minimize environmental impact while maintaining high chemical efficiency. These advancements not only contribute to cost-effective production but also align with global efforts to promote sustainable chemical manufacturing.

In conclusion, 4-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-3-acetonitrile (CAS No. 1806941-47-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is expected to play an increasingly important role in drug discovery and development efforts worldwide.